Cas no 54095-21-5 (2-chloro-5-(4-methoxyphenyl)thiophene)

• Product Name: 2-chloro-5-(4-methoxyphenyl)thiophene
• CAS No: 54095-21-5
• MF: C₁₁H₉ClOS
• MW: 224.706560850143
• MDL: MFCD01927383
• CID: 4028736
• Update Time: 2026-04-16

2-chloro-5-(4-methoxyphenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-chloro-5-(4-methoxyphenyl)-
• 2-chloro-5-(4-methoxyphenyl)thiophene

• MDL： MFCD01927383

Computed Properties

• Exact Mass: 224.006
• Monoisotopic Mass: 224.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.5A^2

Additional information on 2-chloro-5-(4-methoxyphenyl)thiophene

Introduction to 2-Chloro-5-(4-methoxyphenyl)thiophene (CAS No. 54095-21-5)

2-Chloro-5-(4-methoxyphenyl)thiophene (CAS No. 54095-21-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique chemical structure, exhibits a range of properties that make it a valuable component in various applications, from pharmaceutical development to advanced materials research.

The molecular formula of 2-chloro-5-(4-methoxyphenyl)thiophene is C₁₀H₉ClOS, and its molecular weight is 216.69 g/mol. The compound features a thiophene ring, which is a five-membered aromatic heterocycle containing sulfur, and is substituted with a chloro group at the 2-position and a 4-methoxyphenyl group at the 5-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule.

In recent years, 2-chloro-5-(4-methoxyphenyl)thiophene has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals. The thiophene ring is known for its ability to enhance the bioavailability and metabolic stability of drug molecules, making it an attractive scaffold for drug design. Additionally, the presence of the chloro and methoxy groups can influence the pharmacokinetic properties of the final drug product, such as solubility and lipophilicity.

A notable example of the application of 2-chloro-5-(4-methoxyphenyl)thiophene in pharmaceutical research is its use in the development of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressants that work by increasing the levels of serotonin in the brain. The thiophene scaffold has been shown to improve the binding affinity and selectivity of these compounds for serotonin transporters, potentially leading to more effective and safer antidepressant drugs.

Beyond pharmaceuticals, 2-chloro-5-(4-methoxyphenyl)thiophene has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The thiophene ring can act as an electron-donating moiety, while the chloro and methoxy groups can modulate the electronic structure and energy levels of the material. This makes 2-chloro-5-(4-methoxyphenyl)thiophene a valuable building block for designing high-performance organic semiconductors.

In terms of synthesis, 2-chloro-5-(4-methoxyphenyl)thiophene can be prepared through various routes, including coupling reactions and cyclization processes. One common method involves the reaction of 4-methoxybenzaldehyde with thiophenol in the presence of a suitable catalyst, followed by chlorination at the 2-position. This synthetic approach allows for high yields and good purity, making it suitable for large-scale production.

The safety profile of 2-chloro-5-(4-methoxyphenyl)thiophene is an important consideration in both research and industrial settings. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible materials.

In conclusion, 2-chloro-5-(4-methoxyphenyl)thiophene (CAS No. 54095-21-5) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and properties make it an important intermediate in pharmaceutical development and a valuable material in advanced electronics applications. Ongoing research continues to uncover new uses and optimizations for this compound, further solidifying its importance in modern chemistry.